Cas no 108980-49-0 (7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one)

7-Methoxy-2-(4-methylphenyl)-4H-chromen-4-one is a synthetic flavonoid derivative characterized by its chromen-4-one core structure substituted with a methoxy group at the 7-position and a 4-methylphenyl moiety at the 2-position. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules due to its structural resemblance to natural flavonoids. Its well-defined chemical properties, including stability under standard conditions and solubility in common organic solvents, make it suitable for research applications in medicinal chemistry and material science. The presence of electron-donating groups may further enhance its utility in studies involving ligand design or photophysical investigations.

7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one structure

108980-49-0 structure

Product Name:7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one

CAS No:108980-49-0

MF:C₁₇H₁₄O₃

MW:266.291265010834

CID:5549259

PubChem ID:930709

Update Time:2025-10-17

7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

- 7-METHOXY-2-P-TOLYL-4H-CHROMEN-4-ONE
- 7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one
- Inchi： 1S/C17H14O3/c1-11-3-5-12(6-4-11)16-10-15(18)14-8-7-13(19-2)9-17(14)20-16/h3-10H,1-2H3
- InChI Key： OBNQAKAHHNLJHT-UHFFFAOYSA-N
- SMILES： C1(C2=CC=C(C)C=C2)OC2=CC(OC)=CC=C2C(=O)C=1

Computed Properties

Exact Mass: 266.094294304g/mol
Monoisotopic Mass: 266.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 393
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 35.5Å²

7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3139-0624-2μmol	7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one	108980-49-0	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F3139-0624-5μmol	7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one	108980-49-0	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F3139-0624-10μmol	7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one	108980-49-0	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F3139-0624-20μmol	7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one	108980-49-0	90%+	20μl	$79.0	2023-07-05
Life Chemicals	F3139-0624-1mg	7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one	108980-49-0	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F3139-0624-2mg	7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one	108980-49-0	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F3139-0624-3mg	7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one	108980-49-0	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F3139-0624-4mg	7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one	108980-49-0	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F3139-0624-5mg	7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one	108980-49-0	90%+	5mg	$69.0	2023-07-05
Life Chemicals	F3139-0624-10mg	7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one	108980-49-0	90%+	10mg	$79.0	2023-07-05

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Additional information on 7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one

7-Methoxy-2-(4-Methylphenyl)-4H-Chromen-4-One: A Comprehensive Overview

The compound 7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one is a natural product analogue belonging to the class of chromones, which are bicyclic structures consisting of a benzene ring fused with a pyrone ring. This specific compound has gained significant attention in recent years due to its potential applications in pharmaceuticals, biotechnology, and medicinal chemistry.

Firstly, the structure of 7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one is characterized by a chromene core with specific substituents. The methoxy group at position 7 and the 4-methylphenyl group at position 2 are key features that distinguish this compound from other members of its class. These substituents not only influence its physical properties but also play a crucial role in determining its bioactivity.

Recent studies have focused on the antioxidant, anti-inflammatory, and anticancer potential of chromones. In particular, 7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one has shown promising results in vitro assays, demonstrating free radical scavenging activity and inhibition of pro-inflammatory cytokines. These findings suggest that this compound could be a valuable lead in the development of therapeutic agents for conditions such as oxidative stress, arthritis, and neurodegenerative diseases.

Another area of interest is the synthetic chemistry surrounding 7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one. Researchers have explored various methods to synthesize this compound, including multicomponent reactions, cyclization techniques, and green chemistry approaches. These efforts aim to improve the scalability and sustainability of its production, which is essential for its potential use in commercial applications.

Furthermore, the compound's photostability and solubility have been extensively studied. These properties are critical for its application in pharmaceutical formulations, where stability and bioavailability are key considerations. Advanced techniques such as UV-Vis spectroscopy and HPLC analysis have been employed to evaluate these characteristics, providing valuable insights into the compound's behavior under various conditions.

Recent advancements in machine learning and data analytics have also been applied to study 7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one. Predictive models have been developed to forecast its pharmacokinetics, toxicity, and interactions with biological targets. These computational tools have significantly accelerated the discovery process, enabling researchers to identify potential leads more efficiently.

Moreover, the compound has shown intriguing neuroprotective effects in preclinical models. Studies indicate that it can modulate neuroinflammation and protect against oxidative damage in neurons. This makes it a promising candidate for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Finally, the commercialization potential of 7-methoxy-2-(4-methylphenyl)-4H-chromen-4-one is another area that has been explored. Its unique combination of biological activity, chemical stability, and synthetic feasibility positions it as a strong candidate for further development into a marketable product. Collaborative efforts between academia and industry are expected to drive this forward, paving the way for its use in healthcare and biotechnology sectors.